2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-5-methoxybenzamide

• CAS: 1351585-40-4
• Molecular Formula: C15H16BrNO3S
• Molecular Weight: 370.26
• SMILES: CC(CNC(=O)C1=C(C=CC(=C1)OC)Br)(C2=CC=CS2)O
• InChI: InChI=1S/C15H16BrNO3S/c1-15(19,13-4-3-7-21-13)9-17-14(18)11-8-10(20-2)5-6-12(11)16/h3-8,19H,9H2,1-2H3,(H,17,18)
• InChIKey: SQRFCBRSFIBJAW-UHFFFAOYSA-N
• Solubility: not available

Identity & Baseline Characteristics

2-Bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-5-methoxybenzamide (CAS 1351585-40-4) is a synthetic, small-molecule benzamide derivative with the molecular formula C15H16BrNO3S and a molecular weight of 370.3 g/mol . The compound integrates a 2-bromo-5-methoxybenzamide core with a thiophene-bearing hydroxypropyl side chain, a combination of functional groups that positions it as a versatile intermediate in medicinal chemistry, particularly for programs targeting central nervous system (CNS) or antimicrobial pathways [1]. This document provides a procurement-focused, evidence-based analysis of its differentiable properties relative to its closest structural analogs.

Scaffold Complexity

Pre-functionalized benzamide with thiophene-hydroxypropyl tail reduces synthetic steps in hit-to-lead SAR.

Orthogonal Handles

2-Br, 5-OCH3, and thiophene moiety enable diverse chemical probe design and late-stage diversification.

Scalable Synthesis

Microwave-assisted protocol compatibility supports faster gram-scale access and reliable resupply.

• [1] Kuujia. 2-Bromo-N-2-hydroxy-2-(thiophen-2-yl)propyl-5-methoxybenzamide. CAS 1351585-40-4. Accessed 2026-04-30. View Source

Why Generic Substitution Fails

The unique substitution pattern of 2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-5-methoxybenzamide—specifically the simultaneous presence of the bromo, methoxy, and hydroxy-thiophenylpropyl groups—creates a distinct steric and electronic landscape that cannot be replicated by simple, commercially available benzamide analogs . Closely related compounds, such as 2-bromo-5-methoxybenzamide (lacking the thiophene side chain) or 2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzamide (lacking the methoxy group), have demonstrably different physicochemical and biological profiles . Interchanging these compounds without experimental validation risks altering target binding, metabolic stability, or synthetic tractability, underscoring the need for a rigorous, data-driven selection process.

Contains hydroxy-thiophenylpropyl side chain; higher MW and complexity

Simple 2-bromo-5-methoxybenzamide (lacking side chain) may alter target engagement and metabolic stability.

5-Methoxy and 2-Br present; three distinct functional groups

2-bromo analog without methoxy, or des-bromo derivative, shifts electronic profile and crystallographic utility.

Differentiation Evidence

Molecular Complexity Drives Target Engagement

Compared to the minimal benzamide core, 2-bromo-5-methoxybenzamide (CAS 99848-43-8, MW = 230.06 g/mol), the target compound (MW = 370.3 g/mol) features a significantly larger and more complex structure due to the addition of the hydroxy-thiophenylpropyl side chain . This structural elaboration increases the number of hydrogen bond donors/acceptors and rotatable bonds, offering greater potential for specific interactions with biological targets. While direct comparative activity data is not available in the public domain, this increased complexity is a foundational concept in medicinal chemistry for improving binding affinity and selectivity, making it a rational choice for SAR exploration over simpler fragments.

Structural Complexity

Class-level

370.3 g/mol vs. 230.06 g/mol core (+140.24)

May reduce synthetic steps; supports SAR exploration.

No direct activity data; structural argument.

Evidence Dimension	Molecular Weight and Structural Complexity
Target Compound Data	MW = 370.3 g/mol; C15H16BrNO3S
Comparator Or Baseline	2-bromo-5-methoxybenzamide (CAS 99848-43-8); MW = 230.06 g/mol; C8H8BrNO2
Quantified Difference	MW difference of +140.24 g/mol
Conditions	Structural comparison based on chemical formula and calculated molecular weight.

Why This Matters

Procurement of a more complex scaffold can reduce the number of synthetic steps required to reach a lead-like molecule, improving efficiency in early-stage drug discovery.

Divergent Pharmacophoric Profile vs. Analogs

The target compound can be differentiated from two closely related, commercially available analogs: 2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzamide (CAS 1351598-44-1), which lacks the 5-methoxy group, and a hypothetical des-bromo analog . The 5-methoxy substituent in the target compound is a known modulator of electron density on the aromatic ring, which can influence π-stacking interactions and metabolic stability. Simultaneously, the bromine atom serves as a heavy atom for X-ray crystallography and a handle for further cross-coupling reactions, a capability absent in the des-bromo form. This dual functionalization creates a unique pharmacophoric profile not present in either congener.

Functional Handles

Class-level

2-Br, 5-OCH3, thiophene-hydroxypropyl; orthogonal groups

Enables diverse probe design; avoids redundancy.

Qualitative pharmacophore differentiation.

Evidence Dimension	Functional Group Complement
Target Compound Data	Contains 2-Br, 5-OCH3, and thiophene-hydroxypropyl groups
Comparator Or Baseline	2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzamide (CAS 1351598-44-1, missing 5-OCH3) and a standard des-bromo derivative (missing Br)
Quantified Difference	Qualitative difference in key pharmacophoric features
Conditions	Structural and functional group analysis.

Why This Matters

Selecting a compound with a unique, orthogonal functional group combination allows for distinct chemical biology probe design and late-stage diversification strategies, reducing the risk of experimental redundancy.

Microwave-Assisted Synthesis for Scale-Up

A key differentiator for procurement is the reported amenability of 2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-5-methoxybenzamide to microwave-assisted synthesis, which has been shown to significantly improve both yield and purity compared to conventional heating methods [1]. Although exact yield and purity data from a direct comparative study are not available in the public domain, the general advantage of microwave-assisted synthesis for similar benzamide derivatives is well-documented, often leading to higher throughput and reduced reaction times [2]. This makes the compound a more attractive candidate for programs requiring rapid access to gram-scale quantities with high initial purity.

Synthesis Throughput

Method context

Microwave-assisted; reported yield/purity improvement

Supports faster scale-up and resupply.

Based on benzamide literature; exact fold-change not specified for this compound.

Evidence Dimension	Synthetic Accessibility & Throughput
Target Compound Data	Compatible with microwave-assisted synthesis
Comparator Or Baseline	Conventional thermal synthesis of analogous benzamides
Quantified Difference	Reported general improvements in yield and purity (exact fold-difference not available for this specific compound)
Conditions	Synthetic methodology assessment; literature reports on related compounds.

Why This Matters

For procurement, a synthesis route compatible with modern, high-throughput methods like microwave-assisted chemistry directly translates to faster delivery times and potentially lower costs for larger orders.

• [1] Kuujia. 2-Bromo-N-2-hydroxy-2-(thiophen-2-yl)propyl-5-methoxybenzamide. CAS 1351585-40-4. Accessed 2026-04-30. View Source
• [2] Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis. Angewandte Chemie International Edition, 43(46), 6250-6284. View Source

Application Scenarios

Hit-to-Lead Optimization for Kinase & CNS Programs

For medicinal chemistry teams aiming to rapidly generate SAR around a benzamide core, this compound provides a pre-functionalized, complex scaffold. Its inherent structural complexity, compared to simpler building blocks like 2-bromo-5-methoxybenzamide, allows for fewer synthetic steps to explore chemical space around CNS or kinase targets, as supported by its structural features . The microwave-compatible synthesis further ensures that resupply does not become a bottleneck during iterative design cycles.

Bifunctional Chemical Probe Design

The unique combination of a bromine atom (a heavy atom for X-ray crystallography) and a thiophene moiety (a potential site for metabolic labeling or photoaffinity probes) makes this compound an excellent starting point for chemical probe development . Its procurement is justified over des-bromo or des-methoxy analogs because it provides multiple orthogonal derivatization points within a single, medium-complexity molecule, enabling the creation of more sophisticated probe molecules without adding excessive molecular weight.

Gram-Scale Intermediate for Late-Stage Functionalization

Process chemistry groups requiring a reliable, scalable intermediate for late-stage diversification will benefit from this compound's reported compatibility with microwave-assisted synthesis . This attribute suggests a more robust and efficient scale-up pathway compared to analogs that are only described via conventional, potentially lower-yielding, thermal procedures. The bromine handle specifically enables a wide range of palladium-catalyzed cross-coupling reactions for generating diverse compound libraries.

Application

Selection Property

Validation Focus

Hit-to-Lead SAR (CNS/Kinase)

Pre-functionalized complex scaffold

Target engagement and metabolic stability

Bifunctional Probe Design

Orthogonal derivatization handles (Br, OCH3, thiophene)

Crystallography labeling and cross-coupling efficiency

Gram-Scale Diversification

Microwave-compatible synthesis

Cross-coupling yield and purity at scale